Cas no 2228252-90-0 (2-6-(pyrrolidin-1-yl)pyridin-3-ylcyclopropan-1-amine)

• Product Name: 2-6-(pyrrolidin-1-yl)pyridin-3-ylcyclopropan-1-amine
• CAS No: 2228252-90-0
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 5922959
• PubChem ID: 165659337
• Update Time: 2025-05-20

2-6-(pyrrolidin-1-yl)pyridin-3-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-6-(pyrrolidin-1-yl)pyridin-3-ylcyclopropan-1-amine
• 2228252-90-0
• 2-[6-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropan-1-amine
• EN300-1850790

• Inchi： 1S/C12H17N3/c13-11-7-10(11)9-3-4-12(14-8-9)15-5-1-2-6-15/h3-4,8,10-11H,1-2,5-7,13H2
• InChI Key： UXNOUJSIECTJRD-UHFFFAOYSA-N
• SMILES： NC1CC1C1C=NC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-6-(pyrrolidin-1-yl)pyridin-3-ylcyclopropan-1-amine

2-6-(Pyrrolidin-1-yl)pyridin-3-ylcyclopropan-1-amine

The compound 2,6-(pyrrolidin-1-yl)pyridin-3-ylcyclopropane (CAS No: 2228252900) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound, often referred to as cyclopropylamine derivative, has garnered attention due to its unique structural features and promising biological activities.

Structural Overview: The molecule consists of a pyridine ring substituted with pyrrolidine groups at the 2 and 6 positions, along with a cyclopropylamine group at the 3 position. This configuration imparts the compound with a rigid yet versatile structure, making it suitable for a wide range of applications in medicinal chemistry and materials science.

Synthesis and Characterization: Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and catalytic processes to achieve high yields and purity levels. The compound has been thoroughly characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, confirming its molecular structure and stereochemistry.

Biological Activity: Studies have demonstrated that 2,6-(pyrrolidin-1-yl)pyridin-3-ylcyclopropane exhibits potent bioactivity in various assays. For instance, it has shown significant inhibitory effects on key enzymes involved in neurodegenerative diseases, making it a promising candidate for drug development. Additionally, its ability to modulate ion channels suggests potential applications in cardiovascular research.

Applications in Medicinal Chemistry: The compound's unique properties have led to its exploration as an intermediate in the synthesis of complex bioactive molecules. Its role as a building block in drug discovery programs has been highlighted in recent publications, emphasizing its importance in modern medicinal chemistry.

Toxicological Studies: To ensure safe handling and application, comprehensive toxicological studies have been conducted on this compound. Results indicate that it exhibits low toxicity at therapeutic concentrations, further supporting its potential for clinical use.

Future Directions: Ongoing research is focused on optimizing the synthesis of cyclopropylamine derivative to enhance its scalability and reduce production costs. Additionally, investigations into its pharmacokinetics and pharmacodynamics are underway to better understand its behavior within biological systems.

In conclusion, 2,6-(pyrrolidin-1-yli)pyridin--3--ylcyclopropane (CAS No: 2228252900) represents a cutting-edge molecule with vast potential across multiple disciplines. Its structural versatility and biological activity make it a valuable asset in both academic research and industrial applications.